Cas no 1246829-68-4 (Methyl (Z)-3-[(2R)-2-[4-[(3,4-dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxin-6-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]prop-2-enoate)

• Product Name: Methyl (Z)-3-[(2R)-2-[4-[(3,4-dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxin-6-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]prop-2-enoate
• CAS No: 1246829-68-4
• MF: C₃₀H₂₉Cl₂NO₇
• MW: 586.459767103195
• CID: 4691063
• Update Time: 2023-08-15

Methyl (Z)-3-[(2R)-2-[4-[(3,4-dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxin-6-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl (r,z)-2-((tert-butoxycarbonyl)amino)-3-(2-(4-((3,4-dichlorobenzyl)oxy)phenyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylate
• Methyl (Z)-3-[(2R)-2-[4-[(3,4-dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxin-6-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]prop-2-enoate

• Inchi： 1S/C30H29Cl2NO7/c1-30(2,3)40-29(35)33-24(28(34)36-4)14-18-6-12-25-26(15-18)38-17-27(39-25)20-7-9-21(10-8-20)37-16-19-5-11-22(31)23(32)13-19/h5-15,27H,16-17H2,1-4H3,(H,33,35)/b24-14-/t27-/m0/s1
• InChI Key： KSKRPHSHPQTWJK-CJIXEESDSA-N
• SMILES： ClC1=C(C=CC(=C1)COC1C=CC(=CC=1)[C@@H]1COC2C=C(/C=C(/C(=O)OC)\NC(=O)OC(C)(C)C)C=CC=2O1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 886
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Phenylbenzo-1,4-dioxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Phenylbenzodioxanes Phenylbenzo-1,4-dioxanes